Cas no 87179-80-4 (1-Benzyl-5-hydroxypiperidin-2-one)

• Product Name: 1-Benzyl-5-hydroxypiperidin-2-one
• CAS No: 87179-80-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4728726
• Update Time: 2025-04-23

1-Benzyl-5-hydroxypiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-hydroxypiperidin-2-one
• (S)-1-Benzyl-5-hydroxypiperidin-2-one
• FCH1720580
• RL05744
• AX8252308
• 1-Benzyl-5-hydroxypiperidin-2-one

• Inchi： 1S/C12H15NO2/c14-11-6-7-12(15)13(9-11)8-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2
• InChI Key： KZTIAEIAFIDXCI-UHFFFAOYSA-N
• SMILES： OC1CCC(N(CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-5-hydroxypiperidin-2-one

1-Benzyl-5-hydroxypiperidin-2-one (CAS No: 87179-80-4)

1-Benzyl-5-hydroxypiperidin-2-one, also known by its CAS number 87179-80-4, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries.

The molecular structure of 1-Benzyl-5-hydroxypiperidin-2-one consists of a piperidinone ring with a benzyl group attached at the 1-position and a hydroxyl group at the 5-position. This configuration imparts specific reactivity and biological activity, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of 1-Benzyl-5-hydroxypiperidin-2-one in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules, including those with potential therapeutic applications. For instance, its ability to undergo various transformations, such as nucleophilic additions and cyclizations, has been extensively investigated.

In terms of synthesis, 1-Benzyl-5-hydroxypiperidin-2-one can be prepared through several methods, including the cyclization of amino alcohols or ketones under specific conditions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

The pharmacological properties of 1-Benzyl-5-hydroxypiperidin-2-one have also been a focus of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes, making it a candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug development, 1-Benzyl-5-hydroxypiperidin-2-one has found applications in materials science and catalysis. Its ability to act as a chiral catalyst in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds.

The demand for high-quality 1-Benzyl-5-hydroxypiperidin-2-one has led to advancements in its large-scale synthesis and purification techniques. These improvements ensure that the compound is readily available for both academic research and industrial use.

In conclusion, 1-Benzyl-5-hydroxypiperidin-2-one (CAS No: 87179-80) is a versatile compound with wide-ranging applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and application techniques, make it an essential component in modern chemical research and development.